Cas no 904085-98-9 (3-(Isothiazol-5-yl)benzoic acid)

• Product Name: 3-(Isothiazol-5-yl)benzoic acid
• CAS No: 904085-98-9
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• CID: 797669
• PubChem ID: 45588487
• Update Time: 2025-04-19

3-(Isothiazol-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Isothiazol-5-yl)benzoic acid
• 3-(1,2-thiazol-5-yl)benzoic acid
• 3-Isothiazol-5-ylbenzoic acid
• 3-Isothiazol-5-yl-benzoic acid
• Benzoic acid,3-(5-isothiazolyl)-
• AM807421
• FT-0766301
• 3-(Isothiazol-5-yl)benzoicacid
• AKOS015969197
• SCHEMBL939733
• DTXSID00670681
• 904085-98-9
• 3-ISOTHIAZOL-5-YLBENZOICACID
• DB-078665

• MDL： MFCD08705799
• Inchi： 1S/C10H7NO2S/c12-10(13)8-3-1-2-7(6-8)9-4-5-11-14-9/h1-6H,(H,12,13)
• InChI Key： FOMBLNHQUFNKKY-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 205.02000
• Monoisotopic Mass: 205.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 78.43000
• LogP: 2.50830

3-(Isothiazol-5-yl)benzoic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids